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Compound of Interest

Compound Name: 2-Cyano-3-ethoxyacrylic acid

CAS No.: 71648-24-3

Cat. No.: B1274207

Get Quote

Abstract
This document provides a detailed guide to the analytical methods for the comprehensive

characterization of 2-Cyano-3-ethoxyacrylic acid (CEAA). As a key intermediate in various

chemical syntheses, confirming the identity, purity, and structural integrity of CEAA is critical for

ensuring the quality and reliability of downstream applications. This application note outlines

detailed protocols for chromatographic and spectroscopic techniques, including High-

Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR)

Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

The causality behind experimental choices is explained to provide researchers with a robust

framework for method development and validation.

Introduction to 2-Cyano-3-ethoxyacrylic acid (CEAA)
2-Cyano-3-ethoxyacrylic acid, with the IUPAC name (E)-2-cyano-3-ethoxyprop-2-enoic acid,

is a multifunctional organic compound.[1] Its structure incorporates a carboxylic acid, a nitrile

group, and an enol ether, making it a versatile building block in organic synthesis. Given its

potential use in the development of novel chemical entities, rigorous analytical characterization
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is paramount. This guide provides a multi-faceted analytical approach to ensure the

unequivocal identification and purity assessment of CEAA.

Table 1: Physicochemical Properties of 2-Cyano-3-ethoxyacrylic acid[1][2]

Property Value

Molecular Formula C₆H₇NO₃

Molecular Weight 141.12 g/mol

CAS Number 71648-24-3

IUPAC Name (E)-2-cyano-3-ethoxyprop-2-enoic acid

SMILES CCO/C=C(\C#N)/C(=O)O

InChI Key AVAQZFUVMGMHSC-SNAWJCMRSA-N

Appearance Solid (predicted)

Storage Temperature 2-8°C

Integrated Analytical Workflow
A comprehensive characterization of CEAA relies on the synergistic use of multiple analytical

techniques. Each method provides orthogonal information, leading to a self-validating

conclusion about the analyte's identity and purity. The following workflow is recommended for a

thorough analysis.
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Caption: Integrated workflow for the characterization of CEAA.

Chromatographic Analysis for Purity Determination
Chromatographic methods are essential for separating CEAA from potential impurities, such as

starting materials, by-products, or degradation products.

High-Performance Liquid Chromatography (HPLC)
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Reverse-phase HPLC is the primary technique for assessing the purity of CEAA due to its high

resolution and sensitivity. The method separates compounds based on their polarity. For an

acidic compound like CEAA, controlling the mobile phase pH is crucial for achieving sharp,

symmetrical peaks.

Causality Behind Experimental Choices:

Column: A C18 column is chosen for its versatility and effectiveness in retaining moderately

polar organic molecules like CEAA.

Mobile Phase: An acidic mobile phase (e.g., using formic or phosphoric acid) is employed to

suppress the ionization of the carboxylic acid group.[3][4] This ensures that the analyte is in

a single, neutral form, leading to better peak shape and consistent retention times.

Detector: UV detection is selected because the conjugated system in CEAA (C=C double

bond conjugated with both the nitrile and carbonyl groups) is expected to have a strong

chromophore, providing high sensitivity.

Protocol: HPLC Purity Assay

Sample Preparation: Accurately weigh and dissolve approximately 10 mg of CEAA in 10 mL

of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution. Further dilute

to a working concentration of 0.1 mg/mL.

Instrumentation: Use a standard HPLC system equipped with a UV detector.

Chromatographic Conditions:

Table 2: Recommended HPLC Parameters for CEAA Analysis
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Parameter Recommended Setting

Column C18, 150 x 4.6 mm, 5 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5% B to 95% B over 15 minutes, hold for 2 min,

return to initial conditions

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection
UV at 254 nm (or wavelength of maximum

absorbance)

Analysis: Inject the prepared sample. The purity is calculated based on the area percent of

the main peak relative to the total area of all peaks in the chromatogram.

Spectroscopic Analysis for Structural Elucidation
Spectroscopic techniques provide definitive information about the molecular structure of CEAA.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure and

stereochemistry of CEAA. ¹H NMR provides information on the number and environment of

protons, while ¹³C NMR details the carbon framework.

Causality Behind Experimental Choices:

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent as it can dissolve the

polar analyte and its residual proton signals do not overlap with expected analyte signals.

The acidic proton of the carboxylic acid is often observable in DMSO-d₆.

Predicted Shifts: The chemical shifts can be predicted based on the electronic environment

of each nucleus. The vinyl proton is expected to be significantly downfield due to the
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deshielding effects of the adjacent nitrile, carboxylic acid, and ethoxy groups. Spectral data

from related cyanoacrylic acid derivatives support these predictions.[5][6]

Protocol: NMR Analysis

Sample Preparation: Dissolve 5-10 mg of CEAA in approximately 0.7 mL of DMSO-d₆.

Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

Data Interpretation:

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for CEAA (in DMSO-d₆)

Assignment ¹H Chemical Shift (ppm) ¹³C Chemical Shift (ppm)

-OCH₂CH₃ ~4.2 (q, J ≈ 7 Hz) ~72

-OCH₂CH₃ ~1.3 (t, J ≈ 7 Hz) ~14

=CH- ~8.1 (s) ~160

C=CH ~95

-C≡N - ~116

-COOH ~13.0 (br s) ~165

Note: These are predicted values. Actual shifts may vary.

Mass Spectrometry (MS)
MS is used to determine the molecular weight of the compound and can provide structural

information through fragmentation patterns. Electrospray ionization (ESI) is a suitable soft

ionization technique for a polar molecule like CEAA.

Protocol: ESI-MS Analysis

Sample Preparation: Prepare a dilute solution of CEAA (~10 µg/mL) in methanol or

acetonitrile.
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Instrumentation: Infuse the sample into an ESI-equipped mass spectrometer (e.g., a Q-TOF

or Orbitrap).

Analysis: Acquire spectra in both positive and negative ion modes.

Negative Mode: Expect to observe the deprotonated molecule [M-H]⁻.

Positive Mode: Expect to observe the protonated molecule [M+H]⁺ and adducts like

[M+Na]⁺.

Data Interpretation: The high-resolution mass measurement should confirm the elemental

composition.

Table 4: Predicted m/z Values for CEAA Ions[7]

Ion Adduct Predicted m/z

[M-H]⁻ Deprotonated Molecule 140.0353

[M+H]⁺ Protonated Molecule 142.0499

[M+Na]⁺ Sodium Adduct 164.0318

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and simple technique used to identify the key functional groups

present in a molecule based on their characteristic vibrations.

Causality Behind Experimental Choices: The spectrum of CEAA is expected to show

characteristic absorption bands for the O-H of the carboxylic acid, the C=O stretch, the C≡N

stretch of the nitrile, the C=C stretch of the alkene, and the C-O stretch of the ether and acid.

The spectrum of acrylic acid itself shows a very broad O-H stretch and a strong C=O stretch.[8]

[9]

Protocol: FTIR Analysis

Sample Preparation: The analysis can be performed on the solid sample directly using an

Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.
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Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Data Interpretation:

Table 5: Expected FTIR Absorption Bands for CEAA

Functional Group Vibration
Expected Wavenumber

(cm⁻¹)

Carboxylic Acid O-H Stretch (broad) 3300 - 2500

Nitrile C≡N Stretch 2230 - 2210

Carbonyl C=O Stretch 1725 - 1700

Alkene C=C Stretch 1650 - 1620

Ether/Acid C-O Stretch 1300 - 1100

Conclusion
The combination of HPLC for purity assessment and NMR, MS, and FTIR for structural

confirmation provides a robust and self-validating system for the complete characterization of

2-Cyano-3-ethoxyacrylic acid. The protocols and guidelines presented in this application note

offer a comprehensive framework for researchers to ensure the quality and integrity of this

important chemical intermediate, thereby supporting the successful progression of research

and development projects.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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